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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 7-methoxybenzofuran-2-carboxylate is a heterocyclic compound belonging to the
benzofuran class of molecules. The benzofuran scaffold is a common motif in a wide array of
natural products and synthetic compounds that exhibit significant biological activities. This has
led to considerable interest in the synthesis and evaluation of novel benzofuran derivatives for
potential applications in medicinal chemistry and drug discovery. Ethyl 7-methoxybenzofuran-
2-carboxylate often serves as a key intermediate in the synthesis of more complex molecules
with potential therapeutic applications, including antimicrobial and anticancer agents. This
technical guide provides a comprehensive review of the available literature on ethyl 7-
methoxybenzofuran-2-carboxylate, focusing on its synthesis, chemical properties, and
biological significance.

Physicochemical Properties

Ethyl 7-methoxybenzofuran-2-carboxylate is typically a yellow crystalline solid.[1] A
summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Ethyl 7-Methoxybenzofuran-2-carboxylate
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Property Value Reference
Molecular Formula C12H1204 [1]
Molecular Weight 220.22 g/mol [1]
CAS Number 50551-58-1 2]

White to cream to pale yellow
Appearance (2]
crystals or powder

Melting Point 83.0-93.0°C [2]
Boiling Point 316.2 °C at 760 mmHg [1]
Density 1.192 g/cm3 [1]
Flash Point 145 °C [1]
Refractive Index 1.557 [1]

Synthesis of Ethyl 7-Methoxybenzofuran-2-
carboxylate

The primary synthetic route to ethyl 7-methoxybenzofuran-2-carboxylate involves the
reaction of ortho-vanillin (2-hydroxy-3-methoxybenzaldehyde) with diethyl bromomalonate. This
reaction is a variation of the Perkin-Oglialoro reaction, a well-established method for the
synthesis of coumarins and benzofurans.

Diagram 1: Synthesis of Ethyl 7-Methoxybenzofuran-2-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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